Cas no 1261580-61-3 (2-Bromo-2'-fluoro-3'-methylpropiophenone)

• Product Name: 2-Bromo-2'-fluoro-3'-methylpropiophenone
• CAS No: 1261580-61-3
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5009164
• Update Time: 2025-10-28

2-Bromo-2'-fluoro-3'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-fluoro-3'-methylpropiophenone

• Inchi： 1S/C10H10BrFO/c1-6-4-3-5-8(9(6)12)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： ZQXJFEPXEZOTBN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-fluoro-3'-methylpropiophenone

Professional Introduction to 2-Bromo-2'-fluoro-3'-methylpropiophenone (CAS No. 1261580-61-3)

2-Bromo-2'-fluoro-3'-methylpropiophenone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, identified by the CAS number 1261580-61-3, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The presence of both bromo and fluoro substituents in its molecular framework enhances its reactivity, making it a valuable building block for further chemical modifications.

The significance of 2-bromo-2'-fluoro-3'-methylpropiophenone lies in its ability to undergo a range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed cyclizations. These reactions are pivotal in constructing complex molecular architectures that mimic natural products and drug candidates. Recent advancements in synthetic methodologies have highlighted the compound's role in developing novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects.

In the context of modern drug discovery, the incorporation of fluorine atoms into pharmaceutical molecules has been demonstrated to enhance metabolic stability, binding affinity, and overall bioavailability. The fluorine atom in 2-bromo-2'-fluoro-3'-methylpropiophenone contributes to these desirable properties, making it an attractive candidate for medicinal chemists. Furthermore, the bromine substituent provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in the synthesis of biaryl compounds.

Recent studies have explored the applications of 2-bromo-2'-fluoro-3'-methylpropiophenone in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, researchers have utilized this compound as a precursor in synthesizing potent Janus kinase (JAK) inhibitors, which play a critical role in modulating immune responses. The structural features of these inhibitors, derived from 2-bromo-2'-fluoro-3'-methylpropiophenone, have shown promising results in preclinical studies, demonstrating efficacy in reducing inflammation and preventing tissue damage.

The compound's versatility extends to its use in photodynamic therapy (PDT), where its photosensitizing properties contribute to the generation of reactive oxygen species that selectively target cancer cells. The bromo and fluoro groups facilitate further derivatization, allowing chemists to tailor the photophysical properties of the molecule for optimal therapeutic outcomes. This dual functionality makes 2-bromo-2'-fluoro-3'-methylpropiophenone a valuable asset in designing next-generation PDT agents.

In conclusion, 2-bromo-2'-fluoro-3'-methylpropiophenone (CAS No. 1261580-61-3) represents a cornerstone in synthetic chemistry with far-reaching implications for drug development. Its unique structural attributes enable diverse chemical modifications, making it indispensable for constructing novel bioactive molecules. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies across multiple disease areas is expected to grow exponentially.